Cas no 1807292-69-8 (Ethyl 2-cyano-4-hydroxy-6-methylbenzoate)

• Product Name: Ethyl 2-cyano-4-hydroxy-6-methylbenzoate
• CAS No: 1807292-69-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5003934
• Update Time: 2025-10-29

Ethyl 2-cyano-4-hydroxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-hydroxy-6-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-3-15-11(14)10-7(2)4-9(13)5-8(10)6-12/h4-5,13H,3H2,1-2H3
• InChI Key： HQCJSIKGPDQFPJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CC(=CC=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-4-hydroxy-6-methylbenzoate

Ethyl 2-cyano-4-hydroxy-6-methylbenzoate (CAS No. 1807292-69-8): A Comprehensive Overview

Ethyl 2-cyano-4-hydroxy-6-methylbenzoate, identified by its CAS number 1807292-69-8, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its Ethyl 2-cyano-4-hydroxy-6-methylbenzoate structure, has garnered attention due to its potential applications in various scientific domains. The benzoate moiety combined with cyano and hydroxyl functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

The chemical properties of Ethyl 2-cyano-4-hydroxy-6-methylbenzoate make it a valuable building block for more complex molecules. Its molecular formula, C₁₀H₉NO₃, reflects its composition and suggests a range of possible reactions, including esterification, hydrolysis, and condensation reactions. These reactions are fundamental in the synthesis of various bioactive compounds, making this compound a subject of extensive interest in synthetic chemistry.

In recent years, Ethyl 2-cyano-4-hydroxy-6-methylbenzoate has been explored for its role in the development of novel therapeutic agents. The cyano group, in particular, is known for its ability to participate in nucleophilic addition reactions, which can be harnessed to create complex molecular architectures. This property has been leveraged in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry due to their diverse biological activities.

One of the most promising areas of research involving Ethyl 2-cyano-4-hydroxy-6-methylbenzoate is its potential use as a precursor in the synthesis of anti-inflammatory and analgesic agents. The hydroxyl group on the benzene ring can be modified to introduce various pharmacophores that enhance biological activity. For instance, studies have shown that derivatives of this compound exhibit significant anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The methyl group at the 6-position adds another layer of complexity to Ethyl 2-cyano-4-hydroxy-6-methylbenzoate, influencing its electronic properties and reactivity. This substitution pattern is often exploited in medicinal chemistry to modulate the pharmacokinetic profile of drug candidates. Researchers have found that incorporating such groups can improve drug solubility and metabolic stability, which are critical factors for therapeutic efficacy.

Recent advancements in computational chemistry have also highlighted the importance of Ethyl 2-cyano-4-hydroxy-6-methylbenzoate in drug design. Molecular modeling studies suggest that this compound can serve as a scaffold for designing small molecules with enhanced binding affinity to biological targets. These studies have opened new avenues for developing targeted therapies against various diseases, including cancer and neurodegenerative disorders.

The agrochemical industry has also shown interest in Ethyl 2-cyano-4-hydroxy-6-methylbenzoate due to its potential as a precursor for herbicides and pesticides. The structural features of this compound allow for the development of novel agrochemicals with improved selectivity and lower environmental impact. This aligns with the growing demand for sustainable agricultural practices that minimize ecological disruption.

In conclusion, Ethyl 2-cyano-4-hydroxy-6-methylbenzoate (CAS No. 1807292-69-8) is a multifaceted compound with significant applications across multiple industries. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, particularly for developing anti-inflammatory and analgesic agents. Additionally, its potential use in agrochemicals underscores its importance in sustainable agriculture. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of chemical innovation.